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Compound of Interest

(3-Methylisoxazol-5-
Compound Name:
YL)methanamine

Cat. No. B119620

An In-depth Guide to the Synthesis, Properties, and Therapeutic Potential of a Key Isoxazole
Moiety

This technical guide provides a comprehensive overview of (3-Methylisoxazol-5-
YL)methanamine, a heterocyclic amine of significant interest in medicinal chemistry. The
isoxazole scaffold is a privileged structure in drug discovery, known for its metabolic stability
and versatile functionalization potential. This document, intended for researchers, scientists,
and drug development professionals, consolidates the available literature on the synthesis,
chemical properties, and biological activities of (3-Methylisoxazol-5-YL)methanamine and its
closely related derivatives. While specific experimental data for the title compound is limited,
this review extrapolates from analogous structures to provide a foundational understanding for
future research and development.

Chemical and Physical Properties

(3-Methylisoxazol-5-YL)methanamine is a small molecule with the chemical formula
CsHsN20.[1] Its fundamental properties are summarized in the table below.
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Property Value Source
Molecular Weight 112.13 g/mol [1112]
Molecular Formula CsHsN20 [1][2]
CAS Number 154016-55-4 [1][2]

(3-methyl-1,2-oxazol-5-
IUPAC Name _ [1]
yl)methanamine

SMILES CC1=CC(=CN1)CN [2]
Physical Form Solid [2]
Hazard Classification Acute Toxicity, Oral (Danger) [1][2]

Synthesis of (3-Methylisoxazol-5-YL)methanamine
and Related Compounds

While a specific, detailed experimental protocol for the synthesis of (3-Methylisoxazol-5-
YL)methanamine is not readily available in the current literature, plausible synthetic routes can
be inferred from the preparation of structurally similar compounds, such as 5-aminomethyl-3-
methoxyisoxazole.[3] Two primary strategies are highlighted: nucleophilic substitution and the
reduction of a carboxylic acid derivative.

Proposed Synthetic Pathways

Below are generalized workflows for the potential synthesis of (3-Methylisoxazol-5-
YL)methanamine based on established isoxazole chemistry.
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Caption: Plausible synthetic routes to (3-Methylisoxazol-5-YL)methanamine.

Experimental Protocols for Analogous Compounds

The following protocols for the synthesis of related isoxazole derivatives can serve as a starting
point for the development of a synthetic route to (3-Methylisoxazol-5-YL)methanamine.

Table 1: Summary of Synthetic Protocols for Related Aminomethylisoxazoles
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Reagents and

Synthetic Step . Product Yield Reference
Conditions
3-Bromo-5-
aminomethylisox ~ 5-Aminomethyl-
Nucleophilic azole, Potassium  3-
- : . ~60% [3]
Substitution hydroxide, methoxyisoxazol
Methanol, Reflux e
(30 hours)
Methyl 3-
hydroxyisoxazole
-5-carboxylate,
] Potassium
Methylation of Methyl 3- o
i carbonate, ) Not explicitly
Hydroxyisoxazol o methoxyisoxazol [3]
Methyl iodide, reported
e ) ~ e-b-carboxylate
Dimethylformami
de, 0°C to room
temperature (14
hours)
Methyl 3-methyl-
5-
isoxazolecarboxy  3-Methyl-5-
Ester Hydrolysis late, Base (e.g., isoxazolecarboxy  90% [3]
NaOH), lic acid
THF/Methanol/W
ater
3- 5-Aminomethyl-
Carboxylic Acid Methoxyisoxazol  3- Not explicitly 3]
Reduction e-5-carboxylic methoxyisoxazol reported
acid, Diborane e
Ring Closure for Ethyl acetate, 3-Amino-5- 79% (final step) [4]

Isoxazole Core

Acetonitrile,
Metal alkali (e.g.,
LDA), then p-
toluenesulfonyl

hydrazide, then

methylisoxazole
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Hydroxylamine

hydrochloride

Biological Activities and Therapeutic Potential

The isoxazole nucleus is a component of numerous biologically active compounds, exhibiting a
wide range of pharmacological properties including antimicrobial, anti-inflammatory, and
anticancer effects.[5][6][7] While specific biological data for (3-Methylisoxazol-5-
YL)methanamine is scarce, studies on its derivatives and related compounds provide valuable
insights into its potential therapeutic applications.

Antimicrobial and Antifungal Activity

Derivatives of (3-Methylisoxazol-5-YL)methanamine have been investigated for their
antimicrobial properties. For instance, a series of novel benzofuran-isoxazole hybrid
compounds, synthesized from precursors containing the isoxazole moiety, have demonstrated
moderate to excellent activity against various bacterial and fungal strains.[8][9]

Table 2: Antimicrobial Activity of Representative Isoxazole Derivatives

Compound Class Test Organism Activity Reference

Benzofuran-isoxazole

) Micrococcus luteus Potent [8]
hybrids

) Methicillin-resistant
Benzofuran-isoxazole

) Staphylococcus Potent [8]
hybrids
aureus
Benzofuran-isoxazole ) ) )
Microsporum canis Active [8]

hybrids

Benzofuran-isoxazole Epidermophyton )
) Active [8]
hybrids floccosum

The general workflow for evaluating the antimicrobial activity of these compounds is depicted
below.
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Caption: General workflow for antimicrobial screening of isoxazole derivatives.

Anticancer Activity

The isoxazole scaffold is also a key feature in many anticancer agents. Studies on 3-methyl-4-
(hetero)aryl methylene isoxazole-5(4H)-one derivatives, which share the 3-methylisoxazole
core, have revealed significant cytotoxic activity against human lung cancer A549 cells.[10]

Table 3: In Vitro Anticancer Activity of 3-Methyl-4-(hetero)aryl methylene isoxazole-5(4H)-one
Derivatives against A549 Lung Cancer Cells
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Substitution
Compound ID ICs0 (M) Reference
Pattern

) 4-((2-chloro-1H-indol-
4j 8.99 [10]
3-yl)methylene)

4-((2-
4k hydroxynaphthalen-1-  22.75 [10]
yl)methylene)
3-methyl-4-(thiophen-
4m 14.22 [10]
2-yImethyl)
4-((E)-3-
40 ) 12.31 [10]
phenylallylidene)
Doxorubicin
8.73 [10]
(Standard)

The evaluation of anticancer potential typically follows a standardized in vitro cell-based assay
workflow.
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Caption: Standard workflow for in vitro cytotoxicity testing.

Conclusion and Future Directions

(3-Methylisoxazol-5-YL)methanamine represents a valuable building block for the synthesis
of novel therapeutic agents. While direct biological data on this specific molecule is limited, the
demonstrated antimicrobial and anticancer activities of its close derivatives underscore the

potential of this chemical scaffold. Future research should focus on developing and optimizing

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b119620?utm_src=pdf-body-img
https://www.benchchem.com/product/b119620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

a robust synthetic route to (3-Methylisoxazol-5-YL)methanamine to enable more extensive
biological evaluation. The exploration of its activity against a broader range of microbial
pathogens and cancer cell lines is warranted. Furthermore, structure-activity relationship (SAR)
studies, initiated from this core structure, could lead to the identification of more potent and
selective drug candidates. The information compiled in this technical guide provides a solid
foundation for researchers to embark on these exciting avenues of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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